1-(4-benzoylphenoxy)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propan-2-ol

• IUPAC Name: [4-[3-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-hydroxypropoxy]phenyl]-phenylmethanone
• InChI: InChI=1S/C20H21N3O3/c1-14-21-15(2)23(22-14)12-18(24)13-26-19-10-8-17(9-11-19)20(25)16-6-4-3-5-7-16/h3-11,18,24H,12-13H2,1-2H3
• InChI Key: TVHOZRUXNBWNSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CC(COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)O
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

1-(4-benzoylphenoxy)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propan-2-ol, also known as BPTP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BPTP is a synthetic compound that can be synthesized using various methods.

Scientific Research Applications

Structural Studies in Azolylmethanes

Research on compounds with similar structures, such as azolylmethanes, has focused on comparing the crystal structures of fungicidal azolylmethanes, including their conformations and intramolecular hydrogen bonding. These studies are fundamental for understanding the molecular interactions and stability of these compounds, which could be relevant for the compound (Anderson et al., 1984).

Synthesis of Novel Derivatives and Their Antimicrobial Activity

Another area of research involves the microwave-assisted synthesis of novel 1,2,3-triazole derivatives and their evaluation for antibacterial and antifungal activities. Such methodologies could potentially be applied to synthesize derivatives of "1-(4-benzoylphenoxy)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propan-2-ol" and assess their biological activities (Ashok et al., 2013).

Heterogeneously Catalysed Condensations

Investigations on the condensation reactions of glycerol with various aldehydes and ketones to produce cyclic acetals highlight the potential for synthesizing a wide range of compounds with diverse applications, including as intermediates for pharmaceuticals or agrochemicals (Deutsch et al., 2007).

ReI(CO)3+ Complexes with N∩O− Bidentate Ligands

The study of rhenium(I) complexes with ligands similar in structure to "1-(4-benzoylphenoxy)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propan-2-ol" reveals insights into their molecular structures, stability, and potential for application in catalysis and material science (Czerwieniec et al., 2002).

Generation of a Structurally Diverse Library

Using a ketonic Mannich base derived from 2-acetylthiophene, researchers have generated a diverse library of compounds through alkylation and ring closure reactions. This approach could offer a pathway to synthesize a wide variety of derivatives based on "1-(4-benzoylphenoxy)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propan-2-ol" for different scientific applications (Roman, 2013).